Cas no 173936-77-1 ([(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate)

• Product Name: [(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate
• CAS No: 173936-77-1
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 905981
• Update Time: 2023-08-02

[(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 4,6-Di-O-benzyliden-1,2,3-tri-O-acetyl-??-D-glucopyranose
• 4,6-DI-O-BENZYLIDEN-1,2,3-TRI-O-ACETYL-Β-D-GLUCOPYRANOSE
• 4,6-O-[(R)-Phenylmethylene]-beta-D-glucopyranose triacetate
• 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-glucopyranose
• 1,2,3-TRI-O-ACETYL-4,6-O-BENZYLIDENE-BETA-D-GLUCOPYRANOSE
• [(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] a
• [(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate

• Inchi： 1S/C19H22O9/c1-10(20)24-16-15-14(9-23-18(28-15)13-7-5-4-6-8-13)27-19(26-12(3)22)17(16)25-11(2)21/h4-8,14-19H,9H2,1-3H3/t14-,15-,16+,17-,18?,19-/m1/s1
• InChI Key： MMMFFJBLSNOZRA-HFHYLLLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 586
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),